Cas no 59472-06-9 (1-hydroperoxy-4-methyl-pentan-2-one)

• Product Name: 1-hydroperoxy-4-methyl-pentan-2-one
• CAS No: 59472-06-9
• Molecular Formula: C₆H₁₂O₃
• Molecular Weight: 132.15768
• CID: 378570
• PubChem ID: 101063

1-hydroperoxy-4-methyl-pentan-2-one Properties

Names and Identifiers

• 1-hydroperoxy-4-methyl-pentan-2-one
• 1-Hydroperoxy-4-methylpentan-2-one
• NS00034176
• 2-Pentanone, 1-hydroperoxy-4-methyl-
• EINECS 261-778-7
• UNII-X8TP9CN0XS
• X8TP9CN0XS
• 4-METHYL-2-PENTANONE PEROXIDE
• DTXSID10208176
• 59472-06-9

• InChIKey： WIJQJQZZCNTOCF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O3/c1-5(2)3-6(7)4-9-8/h5,8H,3-4H2,1-2H3
• SMILES： CC(C)CC(=O)COO

Computed Properties

• Exact Mass: 132.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 132.079
• Heavy Atom Count: 9
• Complexity: 88.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.427
• Boiling Point: 221.1°C at 760 mmHg
• Flash Point: 87.9°C
• Density: 1.024

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides